![molecular formula C17H18N2O4 B5730066 N-(2-isopropylphenyl)-2-(4-nitrophenoxy)acetamide](/img/structure/B5730066.png)
N-(2-isopropylphenyl)-2-(4-nitrophenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-isopropylphenyl)-2-(4-nitrophenoxy)acetamide, also known as IN-1, is a small molecule inhibitor that has gained attention in recent years due to its potential therapeutic applications. IN-1 has been shown to have a variety of effects on the central nervous system, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Mechanism of Action
The exact mechanism of action of N-(2-isopropylphenyl)-2-(4-nitrophenoxy)acetamide is not yet fully understood, but it is thought to involve the inhibition of a protein called Rho kinase. Rho kinase plays a role in the regulation of cell shape and movement, and its inhibition by this compound may help to prevent the degeneration of neurons in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on the central nervous system. These include the inhibition of neuronal degeneration, the reduction of inflammation, and the promotion of neural regeneration. Additionally, this compound has been shown to have antioxidant properties, which may help to protect neurons from damage.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-isopropylphenyl)-2-(4-nitrophenoxy)acetamide in lab experiments is its specificity for Rho kinase. This allows for more targeted research on the role of Rho kinase in neurodegenerative diseases. However, one limitation of this compound is its relatively low potency, which may require higher concentrations to achieve desired effects.
Future Directions
There are several potential future directions for research involving N-(2-isopropylphenyl)-2-(4-nitrophenoxy)acetamide. One area of interest is the development of more potent inhibitors of Rho kinase, which may have even greater therapeutic potential. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the central nervous system. Finally, clinical trials will be necessary to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of N-(2-isopropylphenyl)-2-(4-nitrophenoxy)acetamide involves a multi-step process that begins with the reaction of 2-isopropylaniline and 4-nitrophenol to form 2-(4-nitrophenoxy)-N-(2-isopropylphenyl)acetamide. This compound is then transformed into this compound through a series of reactions involving various reagents and solvents.
Scientific Research Applications
N-(2-isopropylphenyl)-2-(4-nitrophenoxy)acetamide has been studied extensively in the context of neurodegenerative diseases, particularly Alzheimer's and Parkinson's. In animal models, this compound has been shown to improve cognitive function and reduce the accumulation of toxic proteins in the brain. Additionally, this compound has been shown to have potential applications in the treatment of spinal cord injuries and stroke.
properties
IUPAC Name |
2-(4-nitrophenoxy)-N-(2-propan-2-ylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4/c1-12(2)15-5-3-4-6-16(15)18-17(20)11-23-14-9-7-13(8-10-14)19(21)22/h3-10,12H,11H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCRGFPHJHHQNCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.